Cas no 42780-03-0 (1H-Pyrrole-3-aceticacid, 2,5-dimethyl-1-(3-methylphenyl)-)

• Product name: 1H-Pyrrole-3-aceticacid, 2,5-dimethyl-1-(3-methylphenyl)-
• CAS No: 42780-03-0
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 332997
• PubChem ID: 206048

1H-Pyrrole-3-aceticacid, 2,5-dimethyl-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-aceticacid, 2,5-dimethyl-1-(3-methylphenyl)-
• 2-[2,5-dimethyl-1-(3-methylphenyl)pyrrol-3-yl]acetic acid
• DTXSID40195444
• 42780-03-0
• 2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-acetic acid
• BRN 0480841
• 1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-(3-methylphenyl)-

• Inchi： InChI=1S/C15H17NO2/c1-10-5-4-6-14(7-10)16-11(2)8-13(12(16)3)9-15(17)18/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key： MFJQRRNCZHIPCH-UHFFFAOYSA-N
• SMILES： CC1=C(CC(O)=O)C=C(C)N1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 243.126
• Monoisotopic Mass: 243.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 426.1°C at 760 mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.565